Cas no 2227915-00-4 (methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate
• CAS No: 2227915-00-4
• MF: C₈H₁₁N₃O₅
• MW: 229.190041780472
• CID: 6502729
• PubChem ID: 165654584
• Update Time: 2025-06-11

methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate
• EN300-1803720
• 2227915-00-4

• Inchi： 1S/C8H11N3O5/c1-10-8(5(4-9-10)11(14)15)6(12)3-7(13)16-2/h4,6,12H,3H2,1-2H3/t6-/m1/s1
• InChI Key： SNXMSGAERHXPEA-ZCFIWIBFSA-N
• SMILES： O[C@H](CC(=O)OC)C1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.06987046g/mol
• Monoisotopic Mass: 229.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 110Ų

Additional information on methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate

Methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate, with the CAS number 2227915-00-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential biological activities. The molecular structure incorporates a pyrazole moiety, which is a heterocyclic compound known for its broad range of applications in medicinal chemistry. The presence of a nitro group and a hydroxyl group further enhances its chemical reactivity and functional diversity.

The synthesis of methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate involves a series of carefully orchestrated chemical reactions. The key step in its synthesis is the introduction of the pyrazole ring, which is typically achieved through condensation reactions between appropriate precursors. The subsequent functionalization with a nitro group and a hydroxyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential biological activity. The pyrazole scaffold is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The nitro group can serve as a pharmacophore, contributing to the compound's bioactivity by influencing its electronic properties and interactions with biological targets. Additionally, the hydroxyl group can participate in hydrogen bonding, enhancing binding affinity to specific receptors or enzymes.

Recent research has highlighted the importance of chiral compounds in drug development. The (3R) configuration of the hydroxyl group in methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate plays a crucial role in determining its biological activity. Studies have shown that enantiomeric excess can significantly impact the efficacy and safety of pharmaceuticals. The synthesis of enantiomerically pure compounds like this one is therefore essential for developing effective therapeutics.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel molecules with enhanced properties. For instance, researchers are exploring its use in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyrazole ring can be modified to target specific kinases, while the nitro and hydroxyl groups can fine-tune binding interactions.

In addition to its pharmacological potential, methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate has shown promise in material science applications. The presence of functional groups like the nitro group allows for further derivatization, enabling the creation of polymers with tailored properties. These polymers could find applications in coatings, adhesives, and other industrial materials where specific chemical characteristics are required.

The investigation into the biological activity of this compound has been supported by computational modeling and experimental studies. Molecular docking simulations have been used to predict how it interacts with target proteins, providing insights into its mechanism of action. These studies have been complemented by in vitro assays, which have confirmed its potential as an anti-inflammatory agent. The compound's ability to modulate inflammatory pathways suggests it could be developed into a novel therapeutic for conditions such as arthritis and autoimmune diseases.

The synthesis and characterization of methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate have also contributed to advancements in synthetic methodology. Researchers have developed new catalytic systems that improve efficiency and selectivity in key reaction steps. These innovations not only facilitate the production of this compound but also provide tools for synthesizing other complex molecules with similar structures.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications. Efforts are underway to optimize its synthesis for large-scale production, ensuring cost-effectiveness and sustainability. Additionally, investigations into its pharmacokinetic properties will be crucial for evaluating its potential as a drug candidate. Understanding how it is absorbed, distributed, metabolized, and excreted will provide valuable information for developing safe and effective formulations.

In conclusion, methyl (3R)-3-hydroxy-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable compound for drug discovery and material science applications. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and industry.